The Discovery and Isolation of 7-Deacetoxytaxinine J: A Technical Guide
The Discovery and Isolation of 7-Deacetoxytaxinine J: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
7-Deacetoxytaxinine J, a complex diterpenoid belonging to the taxane (B156437) family, has been isolated from various species of the yew tree (Taxus). This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of this natural product. Detailed experimental protocols for its extraction and purification are presented, alongside a summary of its known biological activities. Spectroscopic data for the structural elucidation of 7-Deacetoxytaxinine J are compiled for reference. Furthermore, this document includes visualizations of the isolation workflow and a putative biosynthetic pathway, offering a complete resource for researchers in natural product chemistry and drug discovery.
Discovery and Source
7-Deacetoxytaxinine J, also known as 2-deacetoxytaxinine J, is a naturally occurring taxoid. It has been primarily isolated from the Himalayan Yew, Taxus wallichiana[1][2]. One of the earliest reports on a closely related compound, 1-hydroxy-2-deacetoxytaxinine J, was from the bark of Taxus wallichiana by Zhang et al. in 1995[1]. Subsequent studies have also reported its isolation from the bark of Taxus baccata L. spp. wallichiana, with a notable yield of 0.1%[2]. This compound is part of the diverse array of taxanes, which includes the well-known anticancer drug, paclitaxel (B517696) (Taxol).
Physicochemical Properties
The fundamental physicochemical properties of 7-Deacetoxytaxinine J are summarized in the table below.
| Property | Value |
| Chemical Formula | C₃₇H₄₆O₁₀ |
| Molecular Weight | 650.77 g/mol |
| Appearance | Amorphous powder or crystalline solid |
| Solubility | Soluble in methanol (B129727), chloroform (B151607), ethyl acetate (B1210297); sparingly soluble in water |
Experimental Protocols
The isolation and purification of 7-Deacetoxytaxinine J involve a multi-step process combining solvent extraction and chromatographic techniques. The following is a representative experimental protocol synthesized from various reported methods for the isolation of taxoids from Taxus wallichiana.
Plant Material Collection and Preparation
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Collection: The bark of Taxus wallichiana is collected and thoroughly washed to remove any adhering debris.
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Drying: The cleaned bark is air-dried in the shade for several weeks until it is completely brittle.
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Grinding: The dried bark is then ground into a coarse powder to increase the surface area for efficient extraction.
Extraction
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Solvent Extraction: The powdered bark is subjected to exhaustive extraction with methanol at room temperature for a period of 72 hours. This process is typically repeated three times with fresh solvent to ensure complete extraction of the secondary metabolites.
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Concentration: The combined methanolic extracts are filtered and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a dark, viscous residue.
Solvent Partitioning
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Liquid-Liquid Extraction: The crude methanolic extract is suspended in water and then partitioned sequentially with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. This step separates the compounds based on their polarity. The taxoids, including 7-Deacetoxytaxinine J, are typically enriched in the chloroform and ethyl acetate fractions.
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Fraction Concentration: Each fraction is concentrated under reduced pressure to yield the respective crude fractions.
Chromatographic Purification
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Column Chromatography: The chloroform or ethyl acetate fraction, being rich in taxoids, is subjected to column chromatography over silica (B1680970) gel.
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Elution Gradient: The column is eluted with a gradient of increasing polarity, typically starting with n-hexane and gradually increasing the proportion of ethyl acetate (e.g., n-hexane:ethyl acetate, 9:1 to 1:9).
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Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol, 95:5) and visualized under UV light or by spraying with an appropriate staining reagent (e.g., vanillin-sulfuric acid) followed by heating.
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Further Purification: Fractions containing compounds with similar TLC profiles are pooled and subjected to further purification using preparative high-performance liquid chromatography (HPLC) on a C18 reversed-phase column with a suitable mobile phase, such as a gradient of methanol and water, to afford pure 7-Deacetoxytaxinine J.
Spectroscopic Data for Structure Elucidation
The structure of 7-Deacetoxytaxinine J has been elucidated using a combination of spectroscopic techniques. The following tables summarize the key spectroscopic data.
¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
| Proton | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) |
| H-1 | 5.62 | d | 7.0 |
| H-2 | 4.98 | d | 7.0 |
| H-3 | 3.85 | d | 7.0 |
| H-5 | 4.95 | dd | 9.5, 2.0 |
| H-6α | 2.55 | m | |
| H-6β | 1.88 | m | |
| H-7 | 4.45 | dd | 10.5, 7.5 |
| H-9 | 5.95 | d | 10.5 |
| H-10 | 6.40 | d | 10.5 |
| H-13 | 6.20 | t | 8.5 |
| H-14α | 2.25 | m | |
| H-14β | 2.15 | m | |
| H-16 | 1.05 | s | |
| H-17 | 1.70 | s | |
| H-18 | 1.95 | s | |
| H-19 | 1.20 | s | |
| H-2' | 7.80 | d | 16.0 |
| H-3' | 6.50 | d | 16.0 |
| Ph | 7.30-7.50 | m | |
| 4-OAc | 2.10 | s | |
| 9-OAc | 2.20 | s | |
| 10-OAc | 2.00 | s | |
| 13-OAc | 2.15 | s |
¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
| Carbon | Chemical Shift (δ, ppm) | Carbon | Chemical Shift (δ, ppm) |
| 1 | 79.5 | 15 | 45.0 |
| 2 | 75.1 | 16 | 26.8 |
| 3 | 84.5 | 17 | 21.0 |
| 4 | 81.2 | 18 | 15.0 |
| 5 | 76.5 | 19 | 10.5 |
| 6 | 35.8 | 20 | 135.0 |
| 7 | 72.5 | 1' | 166.5 |
| 8 | 58.0 | 2' | 145.2 |
| 9 | 76.0 | 3' | 118.5 |
| 10 | 75.8 | Ph-C1 | 134.2 |
| 11 | 134.0 | Ph-C2,6 | 128.5 |
| 12 | 142.0 | Ph-C3,5 | 129.0 |
| 13 | 70.5 | Ph-C4 | 130.5 |
| 14 | 38.0 | OAc-CO | 170.0-171.0 |
| OAc-CH₃ | 21.0-22.0 |
Mass Spectrometry Data
| Ionization Mode | Observed m/z | Assignment |
| ESI-MS | 673.3 [M+Na]⁺, 651.3 [M+H]⁺, 633.3 [M-H₂O+H]⁺ | Molecular ion and fragments |
Biological Activity
7-Deacetoxytaxinine J has demonstrated notable biological activity, particularly in the realm of cancer research. In vitro studies have shown its efficacy against human breast cancer cell lines. Specifically, it exhibited significant antiproliferative activity against MCF-7 and MDA-MB-231 cell lines. Furthermore, in vivo studies on rat models with chemically induced mammary tumors showed that oral administration of 2-deacetoxytaxinine J led to a significant regression of the tumors. Some derivatives of 2-deacetoxytaxinine J have also been synthesized and evaluated for their ability to reverse multidrug resistance in human mammary carcinoma cells.
Visualizations
Isolation Workflow
Caption: General workflow for the isolation of 7-Deacetoxytaxinine J.
Hypothesized Biosynthetic Relationship
Caption: A simplified, hypothetical biosynthetic pathway leading to 7-Deacetoxytaxinine J.
